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Abstract
N-nitroso-desmethyl-cyclobenzaprine is a nitrosamine drug substance-related impurity

(NDSRI) that can arise from the muscle relaxant cyclobenzaprine. As a member of the cohort of

concern for nitrosamine impurities, it is classified as a potent mutagen and potential human

carcinogen. This technical guide provides a comprehensive overview of the genotoxic potential

of N-nitroso-desmethyl-cyclobenzaprine. While specific experimental data for this compound

is not publicly available, this document extrapolates its likely genotoxic profile based on its

chemical structure, the known mechanisms of action for nitrosamines, and regulatory guidance.

It details the expected metabolic activation, potential for DNA damage, and the standard

battery of tests used to assess such genotoxic impurities. This guide is intended to serve as a

resource for researchers and drug development professionals in understanding and mitigating

the risks associated with this and similar nitrosamine impurities.
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The presence of nitrosamine impurities in pharmaceutical products has become a significant

concern for regulatory agencies and the pharmaceutical industry worldwide. These compounds

are often potent genotoxic carcinogens, and their presence, even at trace levels, can pose a

risk to patient safety. N-nitroso-desmethyl-cyclobenzaprine is the N-nitrosated version of a

secondary amine metabolite of cyclobenzaprine.[1] Its formation can occur during the synthesis

of the active pharmaceutical ingredient (API), in the formulated drug product, or during storage

under certain conditions.[1]

Due to its structural similarity to other well-characterized carcinogenic nitrosamines, N-nitroso-
desmethyl-cyclobenzaprine is considered a high-potency mutagen. The U.S. Food and Drug

Administration (FDA) has classified it under the Carcinogenic Potency Categorization Approach

(CPCA) as Potency Category 1, the most potent category, with a stringent acceptable intake

(AI) limit of 26.5 ng/day.[1][2] This underscores the critical need to understand its genotoxic

properties and to control its presence in pharmaceutical products.

Chemical Structure and Structural Alerts for
Genotoxicity
Chemical Name: N-[3-(5H-dibenzo[a,d][3]annulen-5-ylidene)propyl]-N-methylnitrous amide[1]

Molecular Formula: C₁₉H₁₈N₂O[1] Molecular Weight: 290.37 g/mol [1]

The key structural feature of N-nitroso-desmethyl-cyclobenzaprine that alerts to its

genotoxic potential is the N-nitroso group (-N-N=O) attached to a secondary amine. This

functional group is the defining feature of nitrosamines and is strongly associated with

mutagenicity and carcinogenicity.

Proposed Mechanism of Genotoxicity: Metabolic
Activation
Nitrosamines are typically not directly genotoxic. They require metabolic activation, primarily by

cytochrome P450 (CYP) enzymes in the liver, to be converted into reactive electrophilic species

that can damage DNA.[3] The proposed metabolic activation pathway for N-nitroso-
desmethyl-cyclobenzaprine is illustrated below.
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Figure 1: Proposed metabolic activation pathway of N-nitroso-desmethyl-cyclobenzaprine.

This pathway involves the enzymatic hydroxylation of the carbon atom adjacent (alpha) to the

nitroso group. The resulting α-hydroxynitrosamine is unstable and spontaneously decomposes

to form a highly reactive alkyldiazonium ion. This electrophile can then readily react with

nucleophilic sites on DNA bases, forming DNA adducts. These adducts, if not repaired, can

lead to mispairing during DNA replication, resulting in gene mutations and chromosomal

damage.

Anticipated Genotoxic Profile and Data Presentation
While specific experimental data for N-nitroso-desmethyl-cyclobenzaprine are not available

in the public domain, a standard battery of genotoxicity tests would be required to characterize

its profile. Based on its classification as a potent nitrosamine, positive results would be

expected in the following assays. The tables below present illustrative data that would be

typical for a potent nitrosamine.

Bacterial Reverse Mutation Assay (Ames Test)
The Ames test is a widely used in vitro assay for detecting gene mutations.[4][5] For

nitrosamines, an "enhanced" Ames test protocol is recommended, which includes the use of

hamster liver S9 for metabolic activation, as it has been shown to be more sensitive for this

class of compounds.[4][5][6][7]

Table 1: Illustrative Ames Test Results for a Potent Nitrosamine
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Tester
Strain

Metabolic
Activation
(S9)

Concentrati
on (µ
g/plate )

Mean
Revertants
± SD

Fold
Induction

Result

TA100 - 0 125 ± 15 -

1 130 ± 12 1.0 Negative

10 128 ± 18 1.0

+ (Hamster) 0 135 ± 11 -

0.1 280 ± 25 2.1 Positive

1 850 ± 60 6.3

10 1500 ± 110 11.1

TA1535 + (Hamster) 0 25 ± 5 -

0.1 55 ± 8 2.2 Positive

1 180 ± 20 7.2

10 450 ± 45 18.0

Data are hypothetical and for illustrative purposes only.

In Vitro Mammalian Cell Genotoxicity Assay
To assess chromosomal damage, an in vitro micronucleus assay or a chromosomal aberration

assay in mammalian cells (e.g., human TK6 or Chinese Hamster Ovary cells) would be

conducted.[8][9][10] These assays detect clastogenic (chromosome breaking) and aneugenic

(chromosome loss/gain) events.

Table 2: Illustrative In Vitro Micronucleus Test Results
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Cell Line
Metabolic
Activatio
n (S9)

Concentr
ation (µM)

%
Micronucl
eated
Cells ±
SD

Fold
Induction

%
Cytotoxic
ity

Result

TK6 - 0 1.2 ± 0.3 - 0

10 1.5 ± 0.4 1.3 5 Negative

100 1.8 ± 0.5 1.5 15

+

(Hamster)
0 1.3 ± 0.2 - 0

1 3.0 ± 0.6 2.3 10 Positive

5 6.5 ± 1.1 5.0 25

20 12.8 ± 2.0 9.8 55

Data are hypothetical and for illustrative purposes only.

In Vivo Genotoxicity Assay
An in vivo assay, such as the rodent liver micronucleus assay, is crucial to confirm genotoxicity

in a whole animal system, which accounts for absorption, distribution, metabolism, and

excretion (ADME).[11][12] Given that the liver is the primary site of nitrosamine metabolism,

assessing DNA damage in hepatocytes is particularly relevant.[12]

Table 3: Illustrative In Vivo Rodent Liver Micronucleus Test Results
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Species
Dose
(mg/kg/da
y)

Route Duration

%
Micronucl
eated
Hepatocy
tes ± SD

Fold
Induction

Result

Rat 0 (Vehicle) Oral 28 days 0.15 ± 0.05 -

0.1 Oral 28 days 0.45 ± 0.10 3.0 Positive

0.5 Oral 28 days 1.20 ± 0.25 8.0

2.0 Oral 28 days 2.50 ± 0.40 16.7

Data are hypothetical and for illustrative purposes only.

Experimental Protocols
Detailed methodologies for the standard genotoxicity assays are provided below. These

protocols are based on OECD guidelines and common industry practices.

Enhanced Bacterial Reverse Mutation (Ames) Test
Workflow
This assay evaluates the ability of a test compound to induce reverse mutations at selected loci

of several bacterial strains.
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Enhanced Ames Test Protocol

Start

Prepare bacterial cultures
(e.g., TA100, TA1535) and
S9 mix (30% hamster liver)

Pre-incubation:
Mix bacteria, test compound,

and S9 mix (or buffer)

Pour mixture onto
minimal glucose agar plates

Incubate plates at 37°C
for 48-72 hours

Count revertant colonies

Analyze data:
- Calculate mean and SD

- Determine fold increase over control
- Assess dose-response

Positive or Negative Result

Click to download full resolution via product page

Figure 2: Workflow for the enhanced Ames test.

Methodology:

Strains:Salmonella typhimurium strains TA98, TA100, TA1535, TA1537 and Escherichia coli

strain WP2 uvrA (pKM101) are typically used.[5]

Metabolic Activation: A liver post-mitochondrial fraction (S9) from Aroclor- or phenobarbital/β-

naphthoflavone-induced hamsters is used, typically at a high concentration (e.g., 30%).[4]
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Procedure: The pre-incubation method is employed. The test compound, bacterial culture,

and S9 mix (or buffer for non-activation arms) are incubated together for a short period (e.g.,

30 minutes) before being mixed with top agar and plated.[5]

Analysis: A positive result is typically defined as a dose-related increase in revertant colonies

with at least one concentration showing a response greater than or equal to a twofold

increase over the solvent control.

In Vitro Micronucleus Assay Workflow
This assay detects damage to chromosomes or the mitotic apparatus.

In Vitro Micronucleus Assay Protocol

Start

Culture mammalian cells
(e.g., TK6, CHO, or HepaRG)

Expose cells to test compound
with and without S9 activation
for a short duration (e.g., 3-6h)

Wash cells and incubate in
fresh medium for 1.5-2 normal

cell cycle lengths

Harvest cells and stain with
a DNA-specific dye (e.g., DAPI)

Score micronuclei in
binucleated cells (if using cytochalasin B)
or mononucleated cells via microscopy

or flow cytometry

Analyze data for statistically
significant, dose-related increases

in micronucleus frequency

Positive or Negative Result

Click to download full resolution via product page
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Figure 3: Workflow for the in vitro micronucleus assay.

Methodology:

Cell Lines: Human lymphoblastoid TK6 cells or other suitable mammalian cell lines are used.

[8]

Treatment: Cells are treated with at least three concentrations of the test article, with and

without an exogenous metabolic activation system (S9).

Harvest and Staining: After treatment and a recovery period, cells are harvested. In the

cytokinesis-block method, cytochalasin B is added to identify cells that have completed one

mitosis. Cells are then fixed and stained with a DNA dye.

Analysis: At least 2000 cells per concentration are scored for the presence of micronuclei. A

positive result requires a statistically significant, dose-dependent increase in the frequency of

micronucleated cells.

Risk Assessment and Control Strategies
The classification of N-nitroso-desmethyl-cyclobenzaprine as a Category 1 nitrosamine

impurity necessitates stringent control measures. The acceptable intake limit of 26.5 ng/day is

derived from the carcinogenic potency of highly potent nitrosamines like N-nitrosodiethylamine

(NDEA).[8]

Control strategies should focus on:

Risk Assessment: A thorough risk assessment of the manufacturing process of

cyclobenzaprine should be conducted to identify potential sources of nitrosating agents and

secondary amines that could lead to the formation of N-nitroso-desmethyl-
cyclobenzaprine.

Process Optimization: Manufacturing processes should be optimized to avoid conditions that

favor nitrosation (e.g., acidic pH, high temperatures, presence of nitrite).

Analytical Testing: Highly sensitive and specific analytical methods, such as LC-MS/MS or

GC-MS, are required to detect and quantify N-nitroso-desmethyl-cyclobenzaprine at

levels well below the AI limit.[1][13]
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Specification Setting: Appropriate specifications for this impurity in the API and drug product

must be established and justified.

Conclusion
N-nitroso-desmethyl-cyclobenzaprine is a high-potency genotoxic impurity of significant

concern. Based on its chemical structure and the extensive knowledge base on nitrosamines, it

is expected to be a mutagen and a carcinogen, acting through a mechanism of metabolic

activation to a DNA-reactive species. While specific experimental data are lacking, the

information presented in this guide provides a robust framework for understanding its potential

genotoxicity. For drug development professionals, this underscores the importance of proactive

risk assessment, stringent process control, and sensitive analytical testing to ensure the safety

and quality of pharmaceutical products containing cyclobenzaprine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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